2-[1-(Hydroxyimino)ethyl]benzene-1,4-diol

• Molecular Formula: C8H9NO3
• Molecular Weight: 167.16 g/mol
• IUPAC Name: 2-(N-hydroxy-C-methylcarbonimidoyl)benzene-1,4-diol
• InChI: InChI=1S/C8H9NO3/c1-5(9-12)7-4-6(10)2-3-8(7)11/h2-4,10-12H,1H3
• InChI Key: QIXQBIKGARTNDN-UHFFFAOYSA-N
• Canonical SMILES: CC(=NO)C1=C(C=CC(=C1)O)O

Description

2-[1-(Hydroxyimino)ethyl]benzene-1,4-diol is a useful research compound. Its molecular formula is C8H9NO3 and its molecular weight is 167.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-(2,5-dihydroxyphenyl)ethanone (10.0 g, 65.73 mmol) in ethanol (200 mL) was added hydroxylamine hydrochloride (13.7 g, 197.2 mmol). After heating to reflux for 16 hours, the solvent was reduced under reduced pressure. Ethyl acetate (200 mL) and water were added and the mixture was extracted with ethyl acetate (3×). The combined organic layers were dried and concentrated to provide the product (10 g, 91%) as yellow solid.